Cas no 1352318-34-3 (1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene)

• Product Name: 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene
• CAS No: 1352318-34-3
• MF: C₁₀H₇BrCl₂F₂
• MW: 315.969387292862
• MDL: MFCD20529508
• CID: 2771274
• PubChem ID: 56776822
• Update Time: 2025-10-12

1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene
• MFCD20529508
• CS-0212047
• BS-25326
• DTXSID90718420
• 1352318-34-3

• MDL： MFCD20529508
• Inchi： 1S/C10H7BrCl2F2/c11-7-3-1-6(2-4-7)8-5-9(14,15)10(8,12)13/h1-4,8H,5H2
• InChI Key： KEMBDAPJMCGNRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C1(Cl)Cl)(F)F

Computed Properties

• Exact Mass: 313.90800
• Monoisotopic Mass: 313.90762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.74560

Additional information on 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene

Professional Introduction to 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene (CAS No. 1352318-34-3)

The compound 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene, identified by its CAS number 1352318-34-3, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex aromatic structure and halogenated cyclobutyl substituent, has garnered attention for its potential applications in the development of novel agrochemicals and medicinal agents.

In recent years, the study of halogenated aromatic compounds has seen considerable progress, particularly in understanding their reactivity and utility in synthetic chemistry. The presence of both bromine and chlorine atoms in the molecule enhances its versatility, making it a valuable intermediate in cross-coupling reactions and other synthetic transformations. These reactions are pivotal in constructing more intricate molecular frameworks, which are often required for the design of biologically active compounds.

The cyclobutyl moiety, specifically the 2,2-dichloro-3,3-difluorocyclobutyl group, adds an additional layer of complexity to the compound. This structural feature not only influences the electronic properties of the aromatic ring but also impacts its interaction with biological targets. Such modifications are frequently employed to enhance binding affinity and selectivity in drug design.

Recent research has highlighted the role of halogenated aromatic compounds in medicinal chemistry. For instance, studies have demonstrated that these compounds can exhibit potent activity against various pathogens due to their ability to disrupt essential biological processes. The specific arrangement of halogens in 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the desired framework efficiently. These synthetic strategies not only showcase the ingenuity of modern organic chemistry but also underscore the importance of well-designed methodologies in drug discovery.

In addition to its pharmaceutical potential, this compound has shown promise in agricultural applications. Halogenated aromatics are known for their efficacy as pesticides and herbicides due to their ability to interfere with metabolic pathways in pests. The structural features of 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene may contribute to its effectiveness as a crop protection agent, offering a new tool in the fight against agricultural pests.

The investigation into the biological activity of this compound has revealed intriguing insights into its mechanism of action. Preliminary studies suggest that it may interact with specific enzymes or receptors involved in disease pathways. Understanding these interactions is crucial for optimizing its therapeutic potential and developing novel treatments for various conditions.

The development of new synthetic methodologies continues to be a cornerstone of modern chemistry. The synthesis of complex molecules like 1-bromo-4-(2,2-dichloro-3,3-difluorocyclobutyl)benzene exemplifies the ongoing innovation in this field. These advancements not only facilitate the discovery of new drugs but also enhance our fundamental understanding of chemical structure-function relationships.

The future prospects for this compound are vast and multifaceted. As research progresses, new applications and derivatives are likely to emerge, further expanding its utility in medicine and agriculture. The collaborative efforts of chemists, biologists, and pharmacologists will be essential in realizing these possibilities.